2-Isopropoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid isopropyl ester

• IUPAC Name: propan-2-yl 2-(2-naphthalen-2-ylethyl)-6-propan-2-yloxybenzoate
• InChI: InChI=1S/C25H28O3/c1-17(2)27-23-11-7-10-21(24(23)25(26)28-18(3)4)15-13-19-12-14-20-8-5-6-9-22(20)16-19/h5-12,14,16-18H,13,15H2,1-4H3
• InChI Key: BOBSXXSSTGFUSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1C(=O)OC(C)C)CCC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C25H28O3
• Molecular Weight: 376.5 g/mol

Description

2-Isopropoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid isopropyl ester, also known as IPNB, is an organic compound with a wide range of applications in scientific research. It has been studied extensively for its potential use in the synthesis of various compounds and the investigation of biochemical and physiological processes.

Scientific Research Applications

Environmental Impact and Degradation

Phthalate Esters in Aquatic Environments

Parabens and phthalate esters, used as preservatives in various products, have been studied for their environmental impact, particularly in aquatic environments. Research indicates that despite wastewater treatments, these compounds persist at low concentrations in effluents, surface water, and sediments, pointing to their continuous introduction and ubiquitous presence in the environment. This highlights the need for ongoing monitoring and potential mitigation strategies for related compounds, including esters of benzoic acid derivatives (Haman, Dauchy, Rosin, & Munoz, 2015).

Biodegradation of PAHs

Naphthalene and its derivatives, being simple polycyclic aromatic hydrocarbons (PAHs), are subjects of studies focusing on their microbial degradation. Such research is crucial for understanding how these compounds, potentially including specific esters of naphthalene, can be biologically broken down, thus mitigating their environmental impact. The degradation pathways and the microorganisms involved, particularly strains of Pseudomonas, offer insights into bioremediation strategies for contaminated sites (Peng, Xiong, Xue, Fu, Gao, Zhao, Tian, & Yao, 2008).

Material Science and Chemistry

Plastic Scintillators

Research on plastic scintillators, incorporating polymethyl methacrylate and various luminescent dyes, shows that replacing traditional solvents like naphthalene with other compounds does not alter their efficiency or stability. This suggests that derivatives of naphthalene could potentially serve as components in the development of new scintillating materials with improved characteristics (Salimgareeva & Kolesov, 2005).

Corrosion Inhibitors

Naphthalocyanine and derivatives, due to their structural features, act as effective anticorrosive materials. Their ability to form strong chelating complexes with metallic atoms suggests potential applications for compounds like 2-Isopropoxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid isopropyl ester in protecting metals from corrosion, especially in aqueous and coating conditions (Verma, Ebenso, Quraishi, & Rhee, 2021).